molecular formula C12H17NO4S B8306323 [4-(Methanesulfonyl-methyl-amino)-phenyl]-acetic acid ethyl ester

[4-(Methanesulfonyl-methyl-amino)-phenyl]-acetic acid ethyl ester

Cat. No.: B8306323
M. Wt: 271.33 g/mol
InChI Key: NEIMBGRMWSXURC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[4-(Methanesulfonyl-methyl-amino)-phenyl]-acetic acid ethyl ester is a useful research compound. Its molecular formula is C12H17NO4S and its molecular weight is 271.33 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H17NO4S

Molecular Weight

271.33 g/mol

IUPAC Name

ethyl 2-[4-[methyl(methylsulfonyl)amino]phenyl]acetate

InChI

InChI=1S/C12H17NO4S/c1-4-17-12(14)9-10-5-7-11(8-6-10)13(2)18(3,15)16/h5-8H,4,9H2,1-3H3

InChI Key

NEIMBGRMWSXURC-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC1=CC=C(C=C1)N(C)S(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of (4-methylamino-phenyl)-acetic acid ethyl ester (Preparation 269, 418 mg, 2.16 mmol) in pyridine (4 mL) was added methanesulfonyl chloride (0.25 mL, 3.24 mmol) and the mixture stirred at room temperature for 3 hours. The reaction mixture was quenched with water (10 mL) and extracted with EtOAc (3×15 mL). The combined organic layers were washed with water (10 mL), brine (10 mL), dried (Na2SO4) and evaporated in vacuo to afford the title compound as a gum in 78% yield, 460 mg.
Quantity
418 mg
Type
reactant
Reaction Step One
Quantity
0.25 mL
Type
reactant
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One
Yield
78%

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